1-(6-(1H-indol-1-yl)pyrimidin-4-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(6-indol-1-ylpyrimidin-4-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C18H18N4O2/c23-18(24)14-5-8-21(9-6-14)16-11-17(20-12-19-16)22-10-7-13-3-1-2-4-15(13)22/h1-4,7,10-12,14H,5-6,8-9H2,(H,23,24)
• InChI Key: QIEQZUBDHRYYCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC=NC(=C2)N3C=CC4=CC=CC=C43
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

This compound belongs to the class of organic compounds known as n-alkylindoles. These are compounds containing an indole moiety that carries an alkyl chain at the 1-position.

Synthesis Analysis

A series of 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters were synthesized and evaluated in vitro for their antimicrobial and anticancer potential.

Scientific Research Applications

Molecular Diversity through Multi-component Reactions

One study explored the molecular diversity achievable through a three-component reaction involving secondary α-amino acids (such as proline, thiazolidine-4-carboxylic acid, and piperidine-2-carboxylic acid) with dialkyl acetylenedicarboxylate and N-substituted maleimides. This method facilitated the synthesis of functionalized pyrrolo[3,4-a]pyrrolizines, pyrrolo[3',4':3,4]pyrrolo[1,2-c]thiazoles, pyrrolo[3,4-a]indolizines, and octahydropyrrolo[3,4-c]pyrroles, demonstrating high yields and diastereoselectivity (Chen et al., 2016).

Novel Synthesis Routes

Another study detailed the synthesis of functionalized 4H-pyrano[3,2-c]pyridines from 4-hydroxy-6-methyl-2-pyridone, showcasing new routes to 3,3'-benzylidenebis(4-hydroxy-6-methyl-2(1H)-3-pyridinone)s. This innovative approach underscores the versatility of reactions involving compounds like 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)piperidine-4-carboxylic acid in generating structurally diverse molecules (Mekheimer et al., 1997).

Antimicrobial and Anticancer Properties

Research into novel 5,7-diarylpyrido[4,3-d]pyrimidines revealed potential antimicrobial and anticancer applications. The study's findings contribute to understanding the structural requirements for biological activity and offer a basis for further exploration of similar compounds in therapeutic contexts (Vijayakumar et al., 2014).

Bioevaluation of Derivatives

The synthesis and bioevaluation of novel imatinib base derivatives, including those derived from pyrimidin-4-yl compounds, indicated good inhibition towards antimicrobial activity. This highlights the potential for compounds with the core structure of this compound to serve as leads for developing new antimicrobial agents (Patoliya & Kharadi, 2013).